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Compound of Interest

Compound Name: (+)-Tetraphos

Cat. No.: B15798893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic techniques used to

characterize the chiral tetradentate phosphine ligand, (+)-Tetraphos. While specific

experimental data for (+)-Tetraphos (CAS 162872-01-7) is not readily available in the public

domain, this document outlines the expected spectroscopic characteristics based on the

analysis of similar phosphine ligands. Detailed experimental protocols are provided to enable

researchers to acquire and interpret the necessary data.

Chemical Identity of (+)-Tetraphos
(+)-Tetraphos is a chiral phosphine ligand with strong enantioselectivity, making it a valuable

component in asymmetric catalysis and fine chemical synthesis[1].

IUPAC Name: (S)-2-diphenylphosphanylethyl-[2-[2-

diphenylphosphanylethyl(phenyl)phosphanyl]ethyl]-phenylphosphane

Molecular Formula: C₄₂H₄₂P₄

CAS Number: 162872-01-7
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Spectroscopic Data Presentation
The following tables summarize the expected quantitative data from Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis of (+)-Tetraphos. The

values are illustrative and based on typical ranges observed for similar complex phosphine

ligands.

Table 1: Expected ¹H NMR Spectroscopic Data for (+)-Tetraphos

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.0 - 8.0 m 30H
Aromatic protons

(C₆H₅)

2.0 - 3.0 m 8H
Methylene protons (-

CH₂-)

1.5 - 2.0 m 4H

Methylene protons (-

CH₂-) adjacent to

phosphorus

Table 2: Expected ¹³C{¹H} NMR Spectroscopic Data for (+)-Tetraphos

Chemical Shift (δ) ppm Assignment

125 - 140 Aromatic carbons (C₆H₅)

25 - 40 Methylene carbons (-CH₂-)

Table 3: Expected ³¹P{¹H} NMR Spectroscopic Data for (+)-Tetraphos

Chemical Shift (δ) ppm Assignment

-10 to -25 PPh₂ groups

-30 to -45 PPh group
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Table 4: Expected IR Spectroscopic Data for (+)-Tetraphos

Wavenumber (cm⁻¹) Intensity Assignment

3050 - 3100 Medium Aromatic C-H stretch

2850 - 2960 Medium Aliphatic C-H stretch

1430 - 1450 Strong P-Ph stretch

1090 - 1110 Strong P-C stretch (aliphatic)

690 - 750 Strong
C-H out-of-plane bend

(aromatic)

Table 5: Expected Mass Spectrometry Data for (+)-Tetraphos

m/z Ion

[M+H]⁺ Protonated molecular ion

[M+Na]⁺ Sodium adduct

Fragments
Corresponding to loss of phenyl and

ethylphosphine groups

Experimental Protocols
Detailed methodologies for acquiring the spectroscopic data are provided below.

3.1 NMR Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped

with a multinuclear probe.

Sample Preparation: Dissolve approximately 10-20 mg of (+)-Tetraphos in 0.5-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃, C₆D₆, or THF-d₈). The solvent should be chosen

based on the solubility of the compound and its transparency in the spectral regions of

interest.
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¹H NMR: Acquire the spectrum using a standard pulse sequence. Set the spectral width to

cover the range of -2 to 10 ppm. Use a sufficient number of scans to achieve a good signal-

to-noise ratio.

¹³C{¹H} NMR: Acquire the proton-decoupled spectrum. Set the spectral width to cover the

range of 0 to 200 ppm. A larger number of scans will be required due to the low natural

abundance of ¹³C.

³¹P{¹H} NMR: Acquire the proton-decoupled spectrum. Use an external reference standard,

such as 85% H₃PO₄. Set the spectral width to cover a range appropriate for phosphine

ligands (e.g., -100 to 100 ppm).

3.2 Infrared (IR) Spectroscopy

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation:

Solid State (KBr pellet): Mix a small amount of the sample (1-2 mg) with dry potassium

bromide (KBr) powder (100-200 mg). Grind the mixture to a fine powder and press it into a

transparent pellet using a hydraulic press.

Thin Film: Dissolve a small amount of the sample in a volatile solvent (e.g.,

dichloromethane). Cast a few drops of the solution onto a salt plate (e.g., NaCl or KBr)

and allow the solvent to evaporate.

Data Acquisition: Record the spectrum over the range of 4000 to 400 cm⁻¹. Acquire a

background spectrum of the pure KBr pellet or salt plate and subtract it from the sample

spectrum.

3.3 Mass Spectrometry

Instrumentation: A high-resolution mass spectrometer, such as an Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) instrument.

Sample Preparation (ESI): Dissolve a small amount of the sample in a suitable solvent (e.g.,

methanol or acetonitrile) at a low concentration (e.g., 1 mg/mL). The solution can be directly
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infused into the mass spectrometer or introduced via liquid chromatography.

Data Acquisition (ESI): Acquire the spectrum in positive ion mode. Optimize the ion source

parameters (e.g., capillary voltage, cone voltage) to achieve good signal intensity and

minimize fragmentation.

Workflow for Spectroscopic Characterization
The following diagram illustrates a logical workflow for the comprehensive spectroscopic

characterization of a novel chiral phosphine ligand like (+)-Tetraphos.
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Workflow for Spectroscopic Characterization of (+)-Tetraphos
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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